Cas no 1556628-22-8 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid)

• Product Name: 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid
• CAS No: 1556628-22-8
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• MDL: MFCD00671405
• CID: 4605939
• PubChem ID: 81950192
• Update Time: 2025-06-09

2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-1,2,3,4-Tetrahydro-isoquinoline-7-carboxylic acid
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid
• 2-[(9H-fluoren-9-ylmethoxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid
• 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid

• MDL： MFCD00671405
• Inchi： 1S/C25H21NO4/c27-24(28)17-10-9-16-11-12-26(14-18(16)13-17)25(29)30-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-10,13,23H,11-12,14-15H2,(H,27,28)
• InChI Key： OBILUORTFSHEOX-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(C(O)=O)=C2)CCN1C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid

Introduction to 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid (CAS No. 1556628-22-8)

2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid (CAS No. 1556628-22-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tetrahydroisoquinoline scaffold. The combination of these elements makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the sequential addition of amino acids. The presence of the Fmoc group in 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid allows for controlled deprotection and functionalization steps, making it a versatile building block in organic synthesis.

The tetrahydroisoquinoline scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Compounds containing this scaffold have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. Recent studies have highlighted the potential of tetrahydroisoquinoline-based compounds in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In the context of drug discovery, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid serves as a key intermediate in the development of novel therapeutic agents. Its carboxylic acid functionality can be readily modified through esterification or amide formation to generate derivatives with tailored pharmacological profiles. For example, conjugation with biologically active peptides or small molecules can enhance the therapeutic potential of the final product.

Recent advances in synthetic methodologies have facilitated the efficient preparation of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the tetrahydroisoquinoline core. This method offers high yields and excellent functional group tolerance, making it suitable for large-scale production.

The biological evaluation of compounds derived from 2-{(9H-fluoren-9-yl)methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid has yielded promising results. In vitro studies have demonstrated that these compounds exhibit potent inhibitory activity against specific enzymes involved in disease pathways. For instance, derivatives targeting kinases have shown significant antiproliferative effects on cancer cell lines. Additionally, compounds designed to modulate neurotransmitter receptors have exhibited neuroprotective properties in animal models of neurodegenerative diseases.

Clinical trials are currently underway to assess the safety and efficacy of these compounds in human subjects. Preliminary data suggest that they are well-tolerated and exhibit favorable pharmacokinetic profiles. Ongoing research aims to optimize their therapeutic indices and explore their potential for treating a wide range of diseases.

In conclusion, 2-{(9H-fluoren-9-yl)methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid (CAS No. 1556628-22-8) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.